Cas no 1254366-15-8 (2-Chloro-7-(trifluoromethoxy)quinoline-3-carbaldehyde)

• Product Name: 2-Chloro-7-(trifluoromethoxy)quinoline-3-carbaldehyde
• CAS No: 1254366-15-8
• MF: C₁₁H₅ClF₃NO₂
• MW: 275.611112356186
• MDL: MFCD23132257
• CID: 2949415
• PubChem ID: 101043391
• Update Time: 2025-06-07

2-Chloro-7-(trifluoromethoxy)quinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7-(trifluoromethoxy)quinoline-3-carbaldehyde
• SB69389
• SY037301
• 3-Quinolinecarboxaldehyde, 2-chloro-7-(trifluoromethoxy)-
• 1254366-15-8
• SCHEMBL26617550
• CS-12093
• MFCD23132257
• CS-0443275
• DA-46670
• AKOS027256733
• AC3398

• MDL： MFCD23132257
• Inchi： 1S/C11H5ClF3NO2/c12-10-7(5-17)3-6-1-2-8(4-9(6)16-10)18-11(13,14)15/h1-5H
• InChI Key： PVACEIOQUUWABM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C2C=CC(=CC2=N1)OC(F)(F)F

Computed Properties

• Exact Mass: 274.9960906g/mol
• Monoisotopic Mass: 274.9960906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-Chloro-7-(trifluoromethoxy)quinoline-3-carbaldehyde

Introduction to 2-Chloro-7-(trifluoromethoxy)quinoline-3-carbaldehyde (CAS No. 1254366-15-8)

2-Chloro-7-(trifluoromethoxy)quinoline-3-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1254366-15-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde derivative exhibits a unique structural framework, combining a quinoline core with functional groups that enhance its biological activity and synthetic utility. The presence of both chloro and trifluoromethoxy substituents on the quinoline ring imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The compound's structure is characterized by a benzene-like quinoline ring system, which is a well-known motif in medicinal chemistry due to its prevalence in biologically active molecules. The aldehyde group at the 3-position serves as a reactive handle for further functionalization, enabling the synthesis of more complex derivatives. Additionally, the electron-withdrawing effects of the chloro and trifluoromethoxy groups modulate the reactivity of the quinoline core, influencing its interactions with biological targets.

In recent years, 2-Chloro-7-(trifluoromethoxy)quinoline-3-carbaldehyde has been explored as a key intermediate in the synthesis of various pharmacophores. Its versatility allows for modifications at multiple positions, facilitating the creation of molecules with tailored pharmacological properties. Researchers have leveraged this compound to develop potential candidates for treating a range of diseases, including infectious disorders and cancer.

One of the most compelling aspects of this compound is its role in the development of antiviral agents. Quinoline derivatives have a long history of use in antimalarial drugs, and modifications to this core structure have expanded their application to other viral infections. The introduction of electron-withdrawing groups like chloro and trifluoromethoxy enhances binding affinity to viral enzymes, such as proteases and polymerases, thereby inhibiting viral replication. Current studies are investigating how variations in the substitution pattern of 2-Chloro-7-(trifluoromethoxy)quinoline-3-carbaldehyde can optimize its efficacy against emerging viral strains.

Moreover, this compound has shown promise in oncology research. The quinoline scaffold is known to interact with DNA and RNA, making it a suitable candidate for developing kinase inhibitors and other targeted therapies. The aldehyde functionality provides a site for covalent bond formation with biological targets, enhancing drug delivery and specificity. Recent publications highlight its use in generating small-molecule inhibitors that disrupt cancer cell signaling pathways. By fine-tuning the substituents on the quinoline ring, researchers aim to develop next-generation anticancer agents with improved selectivity and reduced toxicity.

The synthesis of 2-Chloro-7-(trifluoromethoxy)quinoline-3-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the chloro and trifluoromethoxy groups. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and improving yields. These improvements are crucial for scaling up production while maintaining cost-effectiveness.

The pharmacokinetic properties of derivatives derived from 2-Chloro-7-(trifluoromethoxy)quinoline-3-carbaldehyde are also under investigation. Researchers are examining how structural modifications affect absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Understanding these parameters is essential for optimizing drug candidates before they enter clinical trials. Computational modeling techniques are increasingly being employed to predict ADME properties early in the drug discovery process, saving time and resources.

In conclusion,2-Chloro-7-(trifluoromethoxy)quinoline-3-carbaldehyde represents a significant advancement in medicinal chemistry due to its versatile structural features and potential therapeutic applications. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug development pipelines. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in pharmaceutical innovation for years to come.